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Compound of Interest

Compound Name: Fulvine

Cat. No.: B1209707 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Fulvine, a pyrrolizidine alkaloid isolated from plants of the Crotalaria genus, has garnered

significant attention in the scientific community due to its potent hepatotoxicity and its utility as

a tool in modeling pulmonary hypertension. This technical guide provides a comprehensive

overview of the chemical structure of Fulvine, its physicochemical properties, and the

molecular pathways it perturbs. Detailed experimental protocols for its isolation and

characterization, alongside a visual representation of its metabolic activation and downstream

signaling cascades, are presented to facilitate further research and drug development

endeavors.

Chemical Identity and Properties
Fulvine is classified as a macrocyclic diester pyrrolizidine alkaloid. Its core structure consists of

a necine base, retronecine, esterified with a dicarboxylic acid, fulvinic acid.
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Property Data Reference

Chemical Name

(1R,7aR)-7-((2R,3R)-2,3-

dihydroxy-2,3,4-

trimethylpentanoyl)oxy-

2,3,5,7a-tetrahydro-1H-

pyrrolizin-1-ylmethanol

PubChem

CAS Number 6029-87-4 N/A

Molecular Formula C16H23NO5 N/A

Molecular Weight 309.36 g/mol N/A

Appearance White crystalline solid N/A

Solubility

Soluble in chloroform, acetone,

and ethanol. Sparingly soluble

in water.

N/A

Chemical Structure
The chemical structure of Fulvine is characterized by the presence of a bicyclic pyrrolizidine

core and a complex macrocyclic diester side chain.
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Dried and Ground Crotalaria fulva Plant Material

Maceration with Methanol

Filtration and Concentration

Acidification (e.g., 0.5 M H2SO4) and Partitioning with an Organic Solvent (e.g., Chloroform)

Basification of Aqueous Layer (e.g., with NH4OH to pH 9-10)

Extraction of Free Alkaloids with Chloroform

Column Chromatography (e.g., Silica Gel or Alumina)

Crystallization

Pure Fulvine Crystals
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Fulvine

Cytochrome P450 (e.g., CYP3A4)

Metabolism in Liver

Dehydrofulvine (Pyrrolic Ester)

Alkylation of Cellular Macromolecules (DNA, Proteins)

Hepatocellular Necrosis and Apoptosis

Hepatotoxicity

 

Dehydrofulvine

Pulmonary Endothelial Cell Injury

Inflammation and Immune Cell Infiltration

Smooth Muscle Cell Proliferation and Migration

Vascular Remodeling

Pulmonary Arterial Hypertension
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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